Cas no 2097068-60-3 (2-methyl-4H,5H,6H-pyrrolo3,4-d1,3thiazole dihydrochloride)

• Product Name: 2-methyl-4H,5H,6H-pyrrolo3,4-d1,3thiazole dihydrochloride
• CAS No: 2097068-60-3
• MF: C₆H₁₀Cl₂N₂S
• MW: 213.127997875214
• MDL: MFCD30735904
• CID: 4710914
• PubChem ID: 134691899
• Update Time: 2025-10-30

2-methyl-4H,5H,6H-pyrrolo3,4-d1,3thiazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole dihydrochloride
• 2-Methyl-5,6-dihydro-4H-pyrrolo[3,4-d][1,3]thiazole;dihydrochloride
• 2-methyl-4H,5H,6H-pyrrolo3,4-d1,3thiazole dihydrochloride

• MDL： MFCD30735904
• Inchi： 1S/C6H8N2S.2ClH/c1-4-8-5-2-7-3-6(5)9-4;;/h7H,2-3H2,1H3;2*1H
• InChI Key： JYNSWHSLOIJHIX-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(C)=NC2=C1CNC2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 118
• Topological Polar Surface Area: 53.2

Additional information on 2-methyl-4H,5H,6H-pyrrolo3,4-d1,3thiazole dihydrochloride

Comprehensive Overview of 2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole dihydrochloride (CAS No. 2097068-60-3)

2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole dihydrochloride (CAS No. 2097068-60-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a fused pyrrolo-thiazole core, which is known for its potential bioactivity. Researchers are particularly interested in its applications as a building block for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The dihydrochloride salt form enhances its solubility, making it more suitable for biological studies.

In recent years, the demand for heterocyclic compounds like 2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole dihydrochloride has surged, driven by advancements in synthetic chemistry and the need for novel therapeutic agents. This compound aligns with current trends in precision medicine and targeted drug delivery, as its modular structure allows for easy functionalization. Scientists are exploring its potential in treating diseases such as cancer and infectious diseases, where small-molecule inhibitors play a critical role.

The synthesis of 2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole dihydrochloride involves multi-step organic reactions, often starting from readily available precursors like pyrrole and thiazole derivatives. Its CAS No. 2097068-60-3 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings. The compound's stability under physiological conditions makes it a promising candidate for further preclinical studies.

From an SEO perspective, keywords such as "pyrrolo-thiazole derivatives," "kinase inhibitor scaffolds," and "dihydrochloride salt applications" are highly relevant to this compound. These terms are often queried by researchers looking for innovative chemical entities. Additionally, the rise of AI-driven drug discovery has increased interest in such compounds, as they are frequently used in virtual screening and molecular docking studies.

Environmental and safety considerations are also critical when working with 2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole dihydrochloride. While it is not classified as hazardous, proper handling protocols should be followed to ensure safe usage in laboratories. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, aligning with the growing emphasis on green chemistry principles.

In summary, 2-methyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole dihydrochloride (CAS No. 2097068-60-3) represents a versatile and promising chemical entity with broad applications in medicinal chemistry. Its unique structure, combined with its potential bioactivity, positions it as a valuable tool for researchers tackling some of today's most pressing health challenges. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in drug development and beyond.